![molecular formula C19H20O5 B579886 Methylophiopogonanone B CAS No. 74805-91-7](/img/structure/B579886.png)
Methylophiopogonanone B
Overview
Description
Methylophiopogonanone B (MOPB) is a homoisoflavonoid extracted from the root of Ophiopogon japonicas . It shows high antioxidant ability and has diverse biological activities .
Molecular Structure Analysis
The molecular formula of this compound is C19H20O5 . Further details about its molecular structure are not available in the search results.Chemical Reactions Analysis
This compound has been found to inhibit tyrosinase activity via a reversible mixed-inhibition . The fluorescence quenching and secondary structure change of tyrosinase caused by this compound are mainly driven by hydrophobic interaction and hydrogen bonding .Physical And Chemical Properties Analysis
This compound has a molar mass of 328.36 g/mol and a density of 1.285 . It has a melting point of 159-160°C and a predicted boiling point of 554.5±49.0 °C . It is soluble in chloroform and DMSO .Scientific Research Applications
Cardioprotective Effects : A study by He et al. (2016) found that Methylophiopogonanone A, a compound closely related to Methylophiopogonanone B, significantly reduced myocardial apoptosis and improved cardiac function in mice, indicating potential cardioprotective effects (He et al., 2016).
Inhibition of Hypoxia-Inducible Factor-1α : Fujii et al. (2009) synthesized this compound and found it to be a potent inhibitor of hypoxia-induced factor-1α (HIF-1α) activity, suggesting its potential use in conditions related to hypoxia (Fujii et al., 2009).
Protection Against Oxidative Stress : Wang et al. (2019) reported that this compound protects human umbilical vein endothelial cells from H2O2-induced apoptosis, potentially through the NADPH oxidase pathway, indicating its antioxidative properties (Wang et al., 2019).
Cerebral Ischemia/Reperfusion Injury : Another study on Methylophiopogonanone A by Lin et al. (2015) found that it reduces infarct volume and brain edema in a rat model, suggesting its potential for treating cerebral ischemia/reperfusion injury (Lin et al., 2015).
Anti-inflammatory Activities : Kitahiro et al. (2018) discovered that this compound, along with other compounds, significantly downregulated the expression of interleukin (IL)-6 and IL-8 in senescent normal human dermal fibroblasts, indicating anti-inflammatory activities (Kitahiro et al., 2018).
Metabolism Studies : Wu et al. (2022) conducted a study on the metabolism of this compound, providing insights into its bioactivation pathways and disposition, which is crucial for understanding its efficacy (Wu et al., 2022).
Hypolipidemic Effects : A study by Li et al. (2020) on Methylophiopogonanone A indicated its potential in ameliorating hyperlipidemia in rats, suggesting a role in managing lipid levels (Li et al., 2020).
Mechanism of Action
Target of Action
The primary targets of Methylophiopogonanone B are the Rho family of small GTP-binding proteins and tyrosinase (Tyr) . These proteins play pivotal roles in various biological processes such as cell migration, proliferation, dendrite formation, and melanin synthesis .
Mode of Action
this compound interacts with its targets in a unique way. It induces Rho activation, leading to changes in cell morphology, including melanocyte dendrite retraction and stress fiber formation . Furthermore, it inhibits tyrosinase activity via a reversible mixed-inhibition . Molecular docking analysis indicates that this compound could coordinate with a Cu ion in the active center of tyrosinase, and interact with the amino acid Glu322 to form hydrogen bonding .
Biochemical Pathways
this compound affects several biochemical pathways. It modulates the Rho signaling pathway, leading to actin cytoskeletal reorganization . It also impacts the NADPH oxidase pathway, which plays a crucial role in the production of reactive oxygen species (ROS) and cellular redox homeostasis .
Pharmacokinetics
Its protective effects on human umbilical vein endothelial cells (huvecs) against h2o2-induced injury suggest that it may have good bioavailability .
Result of Action
this compound has several molecular and cellular effects. It inhibits the production of malondialdehyde (MDA) and ROS, but enhances superoxide dismutase (SOD) activity . It also alleviates H2O2-induced apoptosis in HUVECs . On a cellular level, it induces microtubule destabilization and tubulin depolymerization .
Biochemical Analysis
Biochemical Properties
Methylophiopogonanone B has been shown to interact with various enzymes and proteins. It has been found to exert protective effects on human umbilical vein endothelial cells (HUVECs) against H2O2-induced injury in vitro, modulated by the NADPH pathway . It also increases GTP-Rho and induces cell morphological changes through actin cytoskeleton reorganization .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It inhibits the production of malondialdehyde (MDA) and reactive oxygen species (ROS), but enhances superoxide dismutase (SOD) activity . Furthermore, this compound could alleviate H2O2-induced apoptosis in HUVECs .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It has been found to inhibit tyrosinase (Tyr) activity via a reversible mixed-inhibition . Molecular docking analysis indicated that this compound could coordinate with a Cu ion in the active center of Tyr, and interacted with amino acid Glu322 to form hydrogen bonding .
Metabolic Pathways
This compound is involved in the NADPH pathway . Detailed information about its interaction with enzymes or cofactors within this pathway is not currently available.
properties
IUPAC Name |
(3R)-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-2,3-dihydrochromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20O5/c1-10-16(20)11(2)19-15(17(10)21)18(22)13(9-24-19)8-12-4-6-14(23-3)7-5-12/h4-7,13,20-21H,8-9H2,1-3H3/t13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFMAZRUMVFVHLY-CYBMUJFWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C2C(=C1O)C(=O)C(CO2)CC3=CC=C(C=C3)OC)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=C2C(=C1O)C(=O)[C@@H](CO2)CC3=CC=C(C=C3)OC)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101313976 | |
Record name | Methylophiopogonanone B | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101313976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74805-91-7 | |
Record name | Methylophiopogonanone B | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74805-91-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methylophiopogonanone B | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101313976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3R)-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-2,3-dihydrochromen-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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